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Compound of Interest

Compound Name: 1-Nonanethiol

Cat. No.: B074206 Get Quote

An in-depth examination of 1-Nonanethiol, including its commercial suppliers, physicochemical

properties, and critical applications in surface functionalization for biological research and

nanomedicine.

Introduction
1-Nonanethiol (CH₃(CH₂)₈SH) is a long-chain alkanethiol widely utilized in scientific research

and drug development for its ability to form well-ordered self-assembled monolayers (SAMs) on

noble metal surfaces, particularly gold. This property allows for the precise control of surface

chemistry, making it an invaluable tool for creating tailored interfaces for a variety of biological

applications. These applications range from fundamental studies of cell-surface interactions to

the development of advanced drug delivery systems and biosensors. This technical guide

provides a comprehensive overview of 1-Nonanethiol, including its commercial availability, key

properties, and detailed protocols for its use in forming SAMs and functionalizing nanoparticles.

Commercial Suppliers and Physicochemical
Properties
A variety of chemical suppliers offer 1-Nonanethiol with different purity grades to suit various

research needs. The choice of supplier and purity will depend on the specific application, with

higher purity grades being essential for creating well-defined and reproducible surface

modifications.
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Commercial Availability
The following table summarizes the offerings for 1-Nonanethiol from several prominent

commercial suppliers. Prices are subject to change and may vary based on institutional

agreements and quantity.

Supplier Purity
Available
Quantities

Price (USD)

Sigma-Aldrich (Merck) 95% 5g ~$74.50

99% 250mg ~$315.00

Thermo Scientific

(Alfa Aesar)
98% 5g, 25g

~

43.60(5𝑔),43.60(5g),

142.00 (25g)

TCI America >98.0% 25mL, 250mL Contact for pricing

Ambeed 98% 1g, 25g

~

15.00(1𝑔),15.00(1g),

210.00 (25g)

American Custom

Chemicals

Corporation

95% 250mg ~$796.17

TRC Not specified 500mg, 2.5g

~

45.00(500𝑚𝑔),45.00(500mg),

70.00 (2.5g)

Physicochemical Properties
1-Nonanethiol is a colorless to pale yellow liquid with a characteristic strong odor.[1][2] Its key

physical and chemical properties are summarized in the table below.
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Property Value

Molecular Formula C₉H₂₀S

Molecular Weight 160.32 g/mol [3]

CAS Number 1455-21-6[3]

Density 0.842 g/mL at 25 °C[3]

Boiling Point 220 °C[3]

Melting Point -20.1 °C[1]

Flash Point 79 °C (174.2 °F)[3]

Refractive Index (n20/D) 1.455[3]

Solubility
Insoluble in water; soluble in chloroform and

methanol (slightly)[1]

Applications in Research and Drug Development
The primary application of 1-Nonanethiol stems from its ability to form robust and well-

organized self-assembled monolayers on gold and other noble metal surfaces.[4] This bottom-

up approach to surface functionalization provides a powerful platform for a variety of

applications in biological research and drug development.

Self-Assembled Monolayers (SAMs) for Cell Signaling
Studies
While 1-Nonanethiol is not a direct participant in cellular signaling pathways, SAMs created

from it and other alkanethiols are instrumental in studying these pathways. By creating surfaces

with controlled chemical and physical properties, researchers can investigate how the cellular

microenvironment influences cell behavior and signaling.

For instance, by patterning a gold surface with regions of hydrophobic 1-Nonanethiol SAMs

and regions of hydrophilic or cell-adhesive SAMs (e.g., those terminated with oligo(ethylene

glycol) or peptides), one can control where cells attach and spread.[5][6][7] This spatial control

allows for the study of how cell shape and adhesion affect signaling pathways related to
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proliferation, differentiation, and apoptosis. This technique is particularly useful for studying

mechanotransduction, the process by which cells convert mechanical stimuli into biochemical

signals.

The workflow for using patterned SAMs to study cell signaling typically involves surface

patterning, protein adsorption to specific regions, and subsequent cell seeding and analysis.
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Workflow for studying cell signaling using patterned SAMs.
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Functionalization of Nanoparticles for Drug Delivery
1-Nonanethiol and other alkanethiols are used to functionalize the surface of nanoparticles,

such as gold nanoparticles (AuNPs), to enhance their stability, biocompatibility, and drug-

loading capacity. The hydrophobic alkyl chains of 1-Nonanethiol can embed within lipid-based

drug delivery vehicles like liposomes, while the thiol group can anchor the structure to a gold

nanoparticle core.

This surface modification can improve the pharmacokinetic profile of the drug delivery system,

leading to longer circulation times and better targeting to diseased tissues. While 1-
Nonanethiol itself is not typically the active targeting ligand, it can be co-assembled with other

functionalized thiols that present targeting moieties or drug molecules.

The general process for creating functionalized nanoparticles for drug delivery involves the

synthesis of the nanoparticle core, followed by surface modification with 1-Nonanethiol and

other functional ligands, and finally loading of the therapeutic agent.
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Workflow for nanoparticle functionalization for drug delivery.
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Experimental Protocols
Preparation of 1-Nonanethiol Self-Assembled
Monolayers on Gold
This protocol describes the standard procedure for forming a 1-Nonanethiol SAM on a gold-

coated substrate.

Materials:

Gold-coated substrate (e.g., glass slide or silicon wafer with a thin layer of evaporated gold)

1-Nonanethiol

Anhydrous ethanol

Piranha solution (7:3 mixture of concentrated H₂SO₄ and 30% H₂O₂) - EXTREME CAUTION

IS ADVISED

Clean glass container with a cap

Tweezers

Nitrogen gas source

Procedure:

Substrate Cleaning:

Immerse the gold-coated substrate in piranha solution for 5-10 minutes to remove any

organic contaminants. Warning: Piranha solution is extremely corrosive and reacts

violently with organic materials. Handle with extreme care in a fume hood with appropriate

personal protective equipment (PPE).

Rinse the substrate thoroughly with deionized water and then with ethanol.

Dry the substrate under a stream of nitrogen gas.
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SAM Formation:

Prepare a 1 mM solution of 1-Nonanethiol in anhydrous ethanol in a clean glass

container.

Immerse the cleaned and dried gold substrate into the 1-Nonanethiol solution.

Purge the container with nitrogen gas to minimize oxidation, then seal the container.

Allow the self-assembly to proceed for 12-24 hours at room temperature.

Rinsing and Drying:

Remove the substrate from the thiol solution with clean tweezers.

Rinse the substrate thoroughly with copious amounts of ethanol to remove any non-

chemisorbed thiol molecules.

Dry the substrate under a stream of nitrogen gas.

The functionalized substrate is now ready for use or characterization.
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Experimental workflow for SAM formation.
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Functionalization of Gold Nanoparticles with 1-
Nonanethiol
This protocol provides a general method for the functionalization of pre-synthesized gold

nanoparticles with 1-Nonanethiol via ligand exchange.

Materials:

Aqueous solution of citrate-stabilized gold nanoparticles (AuNPs)

1-Nonanethiol

Ethanol

Centrifuge and centrifuge tubes

Procedure:

Thiol Solution Preparation:

Prepare a solution of 1-Nonanethiol in ethanol. The concentration will depend on the

concentration and size of the AuNPs and should be optimized for the specific system. A

molar excess of thiol is typically used.

Ligand Exchange:

Add the ethanolic solution of 1-Nonanethiol to the aqueous solution of citrate-stabilized

AuNPs with vigorous stirring.

Continue to stir the mixture for several hours (e.g., 4-12 hours) at room temperature to

allow for the exchange of the citrate ligands with the 1-Nonanethiol.

Purification:

Transfer the solution to centrifuge tubes.

Centrifuge the solution at a speed and for a duration sufficient to pellet the functionalized

AuNPs. This will depend on the size of the nanoparticles.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 11 / 13 Tech Support

https://www.benchchem.com/product/b074206?utm_src=pdf-body
https://www.benchchem.com/product/b074206?utm_src=pdf-body
https://www.benchchem.com/product/b074206?utm_src=pdf-body
https://www.benchchem.com/product/b074206?utm_src=pdf-body
https://www.benchchem.com/product/b074206?utm_src=pdf-body
https://www.benchchem.com/product/b074206?utm_src=pdf-body
https://www.benchchem.com/product/b074206?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b074206?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Carefully remove the supernatant, which contains excess thiol and displaced citrate

ligands.

Resuspend the nanoparticle pellet in a suitable solvent (e.g., ethanol or chloroform,

depending on the desired final dispersion).

Repeat the centrifugation and resuspension steps 2-3 times to ensure complete removal

of unbound thiol.

Characterization:

Characterize the 1-Nonanethiol-functionalized AuNPs using techniques such as UV-Vis

spectroscopy (to observe the shift in the surface plasmon resonance peak), dynamic light

scattering (DLS) (to measure the hydrodynamic diameter), and transmission electron

microscopy (TEM) (to assess the size and morphology of the nanoparticle core).

Conclusion
1-Nonanethiol is a versatile and powerful tool for researchers and drug development

professionals. Its ability to form well-defined self-assembled monolayers on gold surfaces

provides a straightforward method for controlling surface properties at the nanoscale. This

capability has significant implications for studying cell signaling, developing novel drug delivery

systems, and constructing advanced biosensors. By understanding the properties of 1-
Nonanethiol and mastering the techniques for its application, researchers can unlock new

possibilities in the fields of biointerfacial science and nanomedicine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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